Cas no 2098039-26-8 (4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid)

• Product Name: 4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid
• CAS No: 2098039-26-8
• MF: C₁₁H₁₅F₂NO₃
• MW: 247.238510370255
• CID: 5725707
• PubChem ID: 121202133
• Update Time: 2025-06-08

4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• F1907-5944
• AKOS026710313
• 2098039-26-8
• 4-(4,4-difluoro-1,3,3a,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl)-4-oxobutanoic acid
• 4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid
• starbld0020532

• Inchi： 1S/C11H15F2NO3/c12-11(13)4-3-7-5-14(6-8(7)11)9(15)1-2-10(16)17/h7-8H,1-6H2,(H,16,17)
• InChI Key： FPWQZMRGIROJSP-UHFFFAOYSA-N
• SMILES： FC1(CCC2CN(C(CCC(=O)O)=O)CC21)F

Computed Properties

• Exact Mass: 247.10199966g/mol
• Monoisotopic Mass: 247.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid

Research Brief on 4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid (CAS: 2098039-26-8)

The compound 4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid (CAS: 2098039-26-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated cyclopenta[c]pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity. Preliminary results indicate that 4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid exhibits a high degree of specificity for its target, making it a viable candidate for further development in anti-inflammatory therapies.

In addition to its enzymatic inhibition properties, recent studies have explored the compound's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have revealed favorable bioavailability and stability under physiological conditions. These findings are critical for its potential transition from preclinical studies to clinical trials, as they address key challenges related to drug delivery and efficacy.

Another notable aspect of this research is the exploration of structural analogs and derivatives of 4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid. By modifying specific functional groups, researchers aim to enhance its therapeutic index and reduce potential side effects. Recent synthetic efforts have yielded several promising candidates, with some demonstrating improved potency and reduced cytotoxicity in vitro and in vivo models.

The compound's potential applications extend beyond anti-inflammatory therapies. Emerging evidence suggests its utility in oncology, particularly in targeting specific signaling pathways implicated in tumor growth and metastasis. Early-stage studies have shown that 4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid can modulate key oncogenic proteins, offering a novel approach to cancer treatment. However, further research is needed to validate these findings and explore its combinatorial effects with existing chemotherapeutic agents.

In conclusion, 4-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)-4-oxobutanoic acid (CAS: 2098039-26-8) represents a promising scaffold for drug development, with diverse therapeutic applications. Its unique chemical structure, combined with favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation. Future research should focus on optimizing its synthesis, expanding its biological evaluation, and advancing it through the drug development pipeline to realize its full potential in addressing unmet medical needs.